Cas no 946680-51-9 (4-{(2-Methylbenzyl)oxymethyl}piperidine)

• Product Name: 4-{(2-Methylbenzyl)oxymethyl}piperidine
• CAS No: 946680-51-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 1067769
• PubChem ID: 26190991
• Update Time: 2025-06-08

4-{(2-Methylbenzyl)oxymethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-Methylbenzyl)oxy]methyl}piperidine
• 4-{[(2-methylphenyl)methoxy]methyl}piperidine
• BB 0251361
• 4-[(2-methylphenyl)methoxymethyl]piperidine
• DTXSID20649874
• 946680-51-9
• AKOS011623331
• ALBB-036785
• 4-{(2-Methylbenzyl)oxymethyl}piperidine

• MDL： MFCD08688167
• Inchi： 1S/C14H21NO/c1-12-4-2-3-5-14(12)11-16-10-13-6-8-15-9-7-13/h2-5,13,15H,6-11H2,1H3
• InChI Key： FYPONOOWSFBBGK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1C)CC1CCNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-{(2-Methylbenzyl)oxymethyl}piperidine

Chemical Profile of 4-{(2-Methylbenzyl)oxymethyl}piperidine (CAS No. 946680-51-9)

4-{(2-Methylbenzyl)oxymethyl}piperidine, identified by its Chemical Abstracts Service (CAS) number 946680-51-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This piperidine derivative features a unique structural motif that has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of bioactive molecules. The presence of both an oxymethyl group and a 2-methylbenzyl side chain imparts distinct chemical properties that make this compound a valuable scaffold for further functionalization and investigation.

The piperidine core is a well-established pharmacophore in drug design, known for its ability to enhance solubility, improve metabolic stability, and interact favorably with biological targets. In particular, piperidine derivatives have been extensively explored in the development of antiviral, antibacterial, and anticancer agents. The introduction of the (2-methylbenzyl)oxymethyl substituent into this framework introduces additional functional handles that can be exploited for modulating bioactivity. This structural feature may facilitate interactions with specific binding pockets in proteins or enzymes, thereby influencing the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with high precision. Studies have suggested that the 4-{(2-Methylbenzyl)oxymethyl}piperidine scaffold could serve as a promising lead for inhibiting enzymes involved in inflammatory pathways. For instance, preliminary docking studies indicate that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The 2-methylbenzyl group may contribute to hydrophobic interactions, while the oxymethyl moiety could engage in hydrogen bonding or polar interactions, depending on the target protein.

In addition to its potential role in anti-inflammatory applications, the 4-{(2-Methylbenzyl)oxymethyl}piperidine structure has been investigated for its possible utility in central nervous system (CNS) drug development. Piperidine derivatives are frequently found in psychotropic medications due to their ability to cross the blood-brain barrier and modulate neurotransmitter systems. The (2-methylbenzyl)oxymethyl group may enhance lipophilicity, improving CNS penetration, while the piperidine ring itself provides a stable core for further derivatization. Research is ongoing to explore whether this compound exhibits any sedative or anxiolytic effects, which would be valuable for treating conditions such as anxiety or insomnia.

The synthesis of 4-{(2-Methylbenzyl)oxymethyl}piperidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include nucleophilic substitution reactions to introduce the piperidine ring followed by functionalization at the 4-position with the desired substituents. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making it more feasible to produce complex derivatives like this one on a larger scale. Such improvements are crucial for enabling further preclinical testing and potential clinical development.

From a regulatory perspective, compounds like 4-{(2-Methylbenzyl)oxymethyl}piperidine must undergo rigorous safety and efficacy evaluations before they can be considered for therapeutic use. Current research protocols emphasize the importance of in vitro and in vivo studies to assess toxicity profiles, pharmacokinetics, and potential side effects. The structural features of this compound—particularly the presence of both aromatic and aliphatic moieties—make it an interesting candidate for studying metabolic pathways and drug-drug interactions. Understanding these aspects is critical for determining whether this molecule is suitable for further development into a clinical candidate.

The pharmaceutical industry continues to invest heavily in exploring novel chemical scaffolds like 4-{(2-Methylbenzyl)oxymethyl}piperidine, driven by the need for innovative treatments addressing unmet medical needs. Collaborative efforts between academic researchers and industry scientists have accelerated the discovery pipeline by leveraging high-throughput screening technologies and artificial intelligence-driven drug design platforms. These tools enable rapid identification of promising candidates based on structural features similar to known bioactive molecules. As such, compounds with unique structural motifs like this one are often prioritized for further investigation.

In conclusion,4-{(2-Methylbenzyl)oxymethyl}piperidine (CAS No. 946680-51-9) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural composition suggests utility across multiple therapeutic areas, including anti-inflammatory and CNS disorders. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties through structural modifications. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound remains an attractive target for future drug discovery efforts.